ethyl 4-(2-methyl-4-thioxo-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-3(4H)-yl)benzoate
Overview
Description
- Ethyl 4-(2-methyl-4-thioxo-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-3(4H)-yl)benzoate is a complex organic compound with a fused benzoxadiazocin ring system.
- Its chemical formula is C20H17NO4S, and it exhibits interesting pharmacological properties.
- The compound’s structure combines a benzoxadiazocin core with an ester group (ethyl benzoate) and a thioxo group.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: The compound serves as a synthetic intermediate for more complex molecules.
Biology and Medicine: Its pharmacological properties are under investigation, including potential antimicrobial or anticancer effects.
Industry: Limited applications in specialty chemicals or drug development.
Mechanism of Action
- The exact mechanism remains elusive, but it likely interacts with cellular targets involved in redox processes or enzymatic pathways.
- Further research is needed to elucidate its specific molecular targets.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C20H20N2O3S |
|---|---|
Molecular Weight |
368.5 g/mol |
IUPAC Name |
ethyl 4-(9-methyl-11-sulfanylidene-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-trien-10-yl)benzoate |
InChI |
InChI=1S/C20H20N2O3S/c1-3-24-18(23)13-8-10-14(11-9-13)22-19(26)21-16-12-20(22,2)25-17-7-5-4-6-15(16)17/h4-11,16H,3,12H2,1-2H3,(H,21,26) |
InChI Key |
UNAXJUIGYCIKRC-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(=S)NC3CC2(OC4=CC=CC=C34)C |
Origin of Product |
United States |
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